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molecular formula C14H18BrNO2 B8581281 Ethyl 1-(4-bromophenyl)piperidine-4-carboxylate CAS No. 1415794-24-9

Ethyl 1-(4-bromophenyl)piperidine-4-carboxylate

Cat. No. B8581281
CAS RN: 1415794-24-9
M. Wt: 312.20 g/mol
InChI Key: HCIGHBJGOMVREH-UHFFFAOYSA-N
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Patent
US09434726B2

Procedure details

To a stirred solution of 1-(4-bromophenyl)piperidine-4-carboxylic acid (1.56 g, 5.5 mmol) in absolute ethanol (30 mL) was cooled to 0° C. and SOCl2 (1.18 g, 10 mmol) added drop-wise. The mixture was stirred to room temperature and heated to reflux for 3 hours. The reaction mixture was evaporated in vacuo and the residue dissolved in saturated aqueous solution of NaHCO3 (50 mL). The aqueous solution was extracted with EtOAc (3×30 mL). The organic extracts was dried over Na2SO4, filtered and evaporated in vacuo. The residue was purified by silica gel column chromatography (eluent; ethyl acetate: hexane=1:1) to yield the title compound pale brown oil 1.08 g. MS (m/z): 314 (M+2)+
Name
1-(4-bromophenyl)piperidine-4-carboxylic acid
Quantity
1.56 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
30 mL
Type
reactant
Reaction Step One
Name
SOCl2
Quantity
1.18 g
Type
reactant
Reaction Step Two
Name
title compound
[Compound]
Name
pale brown oil

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:7]=[CH:6][C:5]([N:8]2[CH2:13][CH2:12][CH:11]([C:14]([OH:16])=[O:15])[CH2:10][CH2:9]2)=[CH:4][CH:3]=1.O=S(Cl)Cl.[CH2:21](O)[CH3:22]>>[Br:1][C:2]1[CH:7]=[CH:6][C:5]([N:8]2[CH2:9][CH2:10][CH:11]([C:14]([O:16][CH2:21][CH3:22])=[O:15])[CH2:12][CH2:13]2)=[CH:4][CH:3]=1

Inputs

Step One
Name
1-(4-bromophenyl)piperidine-4-carboxylic acid
Quantity
1.56 g
Type
reactant
Smiles
BrC1=CC=C(C=C1)N1CCC(CC1)C(=O)O
Name
ethanol
Quantity
30 mL
Type
reactant
Smiles
C(C)O
Step Two
Name
SOCl2
Quantity
1.18 g
Type
reactant
Smiles
O=S(Cl)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred to room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux for 3 hours
Duration
3 h
CUSTOM
Type
CUSTOM
Details
The reaction mixture was evaporated in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
the residue dissolved in saturated aqueous solution of NaHCO3 (50 mL)
EXTRACTION
Type
EXTRACTION
Details
The aqueous solution was extracted with EtOAc (3×30 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic extracts was dried over Na2SO4
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (eluent; ethyl acetate: hexane=1:1)

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=CC=C(C=C1)N1CCC(CC1)C(=O)OCC
[Compound]
Name
pale brown oil
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 1.08 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.